BE“GHE Foundational & Exploratory

Check Availability & Pricing

5-Bromo-2-methylaniline: A Technical Guide to
Physical Properties and Hazards

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 5-Bromo-2-methylaniline

Cat. No.: B1273131

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the physical properties
and associated hazards of 5-Bromo-2-methylaniline. The information is curated to support
laboratory safety, handling procedures, and experimental design for professionals in research
and drug development.

Core Physical and Chemical Properties

5-Bromo-2-methylaniline, also known as 5-Bromo-o-toluidine, is an aromatic amine with the
chemical formula C7HsBrN.[1][2] It presents as an amber-colored liquid under standard
conditions.[3] Quantitative physical and chemical data are summarized in the table below for
ease of reference.
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Property Value Source(s)
Molecular Weight 186.05 g/mol [1]
Appearance Amber Liquid [3]

Melting Point 33 °C (lit.) [1114]
Boiling Point 139 °C @ 17 mmHg (lit.) [1114]
Density 1.49 g/mL at 25 °C (lit.) [1][4]

Flash Point 110 °C /230 °F (closed cup) [11[3]
Refractive Index n20/D 1.614 (lit.) [1114]

Hazard Identification and Safety Information

5-Bromo-2-methylaniline is classified as a hazardous chemical and requires careful handling
to mitigate risks.[3] The compound is harmful if swallowed, in contact with skin, or if inhaled.[2]
[3] It is also known to cause skin and serious eye irritation, and may lead to respiratory
irritation.[2][3] The target organ for single exposure toxicity is the respiratory system.[1][3]

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides
the following hazard summary:
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BENCHE

Hazard
Classification

GHS
Pictogram

Signal Word

Hazard
Statements

Precautionary
Statements

Acute Toxicity,

Oral (Category 4)

GHSO07
(Exclamation
Mark)

Warning

H302: Harmful if
swallowed.[1][2]

P264: Wash
face, hands and
any exposed skin
thoroughly after
handling.[3]
P270: Do not
eat, drink or
smoke when
using this
product.[5]
P301+P312: IF
SWALLOWED:
Call a POISON
CENTER or
doctor/physician
if you feel unwell.
[1] P330: Rinse
mouth.[5]

Acute Toxicity,
Dermal

(Category 4)

GHSO07
(Exclamation
Mark)

Warning

H312: Harmful in

contact with skin.

(2]

P280: Wear
protective
gloves/protective
clothing/eye
protection/face
protection.[2]
P302+P352: IF
ON SKIN: Wash
with plenty of
soap and water.
[1] P312: Call a
POISON
CENTER or
doctor if you feel
unwell.[5]
P362+P364:
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Take off
contaminated
clothing and
wash it before

reuse.[5]

P261: Avoid
breathing
dust/fume/gas/mi
st/vapours/spray.
[2] P271: Use

only outdoors or

Acute Toxicity, GHSO07 ] ]
) ) ) H332: Harmful if in a well-
Inhalation (Exclamation Warning _ _
inhaled.[2] ventilated area.
(Category 4) Mark)
[5] P304+P340:
IF INHALED:
Remove person
to fresh air and
keep comfortable
for breathing.[1]
. See P280,
Skin GHSO07 H315: Causes
. L . . o P302+P352,
Corrosion/Irritatio ~ (Exclamation Warning skin irritation.[1]
P362+P364
n (Category 2) Mark) [3]
above.
P305+P351+P33
8: IF IN EYES:
Rinse cautiously
Serious Eye with water for
GHSO07 H319: Causes ]
Damage/Eye ) ) ) several minutes.
o (Exclamation Warning serious eye
Irritation o Remove contact
Mark) irritation.[1][3] )
(Category 2) lenses, if present
and easy to do.
Continue rinsing.
[11[2]
Specific Target GHSO07 Warning H335: May See P261, P271,
Organ Toxicity —  (Exclamation cause respiratory  P304+P340
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Single Exposure Mark) irritation.[1][3] above.
(Category 3), P403+P233:
Respiratory Store in a well-
System ventilated place.

Keep container

tightly closed.

Experimental Protocols

Standardized methodologies, such as those outlined by the Organisation for Economic Co-
operation and Development (OECD) Guidelines for the Testing of Chemicals, are
recommended for the accurate determination of physical properties. These guidelines ensure
data consistency and international acceptance.

Melting Point Determination (Capillary Method)

This protocol is a general procedure based on the capillary method, a widely accepted
technique for determining the melting point of a crystalline solid.

e Sample Preparation: Ensure the 5-Bromo-2-methylaniline sample is crystalline. If it is in its
liquid state, it should be cooled to induce crystallization. The solid sample should be finely
powdered.

o Capillary Tube Loading: A small amount of the powdered sample is introduced into a thin-
walled capillary tube, which is sealed at one end. The tube is tapped gently to pack the
sample at the bottom, aiming for a sample height of 1-2 mm.

o Apparatus Setup: The capillary tube is placed in a melting point apparatus, such as a Mel-
Temp or a Thiele tube setup, adjacent to a calibrated thermometer.

e Heating and Observation:

o For an unknown melting point, a rapid initial heating can be performed to determine an
approximate range.

o For an accurate measurement, the sample is heated slowly, at a rate of approximately 1-2
°C per minute, as the temperature approaches the expected melting point.
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o Data Recording: The temperature at which the first signs of melting are observed (the
substance begins to liquefy) and the temperature at which the entire sample has melted are
recorded. This range represents the melting point of the substance. A narrow melting point
range (0.5-1 °C) is indicative of a pure compound.

Visualizations
Safety Protocol for Handling 5-Bromo-2-methylaniline

The following diagram illustrates the necessary safety precautions and personal protective
equipment (PPE) to be used when working with 5-Bromo-2-methylaniline, based on its
hazard profile.
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Start: Handling 5-Bromo-2-methylaniline

/ Pe’ry/nal Protective Equiﬂnent (PPE) \

Chemical Resistant Gloves

|Safety Goggles/Face Shield Laboratory Coat | | Respirator (if ventilation is inadequate)

\l—fndl}g{’roceduﬁ{ /

Work in a well-ventilated area
or fume hood

/

Avoid contact with skin, eyes, and clothing

/ If inhaled

Do not eat, drink, or smoke
in the work area

If contact og¢curs If contact occurs

If ingested

/ / Emergency Measures \ \
! . Ingestion: Skin Contact: Eye Contact: Inhalation:
[=iEb S (g CempiEs Seek immediate medical attention Wash with soap and water Rinse with water for 15 mins Move to fresh air

Click to download full resolution via product page

Caption: Safety workflow for handling 5-Bromo-2-methylaniline.

Experimental Workflow: Melting Point Determination
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This diagram outlines the key steps in determining the melting point of a solid compound using
the capillary method.

Start: Melting Point Determination

Prepare Sample:
Ensure solid is dry and powdered

Y

Load Capillary Tube:
Pack 1-2 mm of sample

i

Place in Apparatus:
Insert tube next to thermometer

Rapid Heating (Optional):
Determine approximate melting range

Approximate range known

Slow Heating:
Heat at 1-2 °C per minute near melting point

'

Observe and Record:
Note temperature range from first liquid to fully melted

End: Melting Point Determined
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Caption: Workflow for melting point determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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